Cas no 64204-56-4 (N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide)

• Product Name: N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide
• CAS No: 64204-56-4
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 519214
• Update Time: 2026-04-29

N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide,N-(4-methylcyclohexyl)-
• 2-[4-(4-methylcyclohexyl)piperazin-1-yl]acetamide
• N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide

Computed Properties

• Exact Mass: 239.19995
• Monoisotopic Mass: 239.199762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6

Experimental Properties

• Density: 1.054
• Boiling Point: 393.7°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.518
• PSA: 49.57

Additional information on N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide

Comprehensive Overview of N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide (CAS No. 64204-56-4)

N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide (CAS No. 64204-56-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, combines a 4-methylcyclohexyl group with a piperazine-derived acetamide moiety. Such structural complexity makes it a subject of interest for drug discovery and development, particularly in targeting neurological and metabolic pathways.

The compound's piperazine ring is a common pharmacophore found in many FDA-approved drugs, contributing to its versatility in medicinal chemistry. Researchers are increasingly exploring its potential applications in central nervous system (CNS) disorders, given the piperazine moiety's ability to modulate neurotransmitter systems. Recent studies have also investigated its role in enzyme inhibition and receptor binding, aligning with current trends in personalized medicine and targeted therapies.

In the context of drug design, N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide offers a promising scaffold for optimizing bioavailability and selectivity. Its methylcyclohexyl group enhances lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in neuropharmacology. This property is particularly relevant given the growing demand for treatments addressing neurodegenerative diseases like Alzheimer's and Parkinson's, which dominate healthcare discussions globally.

From a synthetic chemistry perspective, the compound's acetamide linkage provides stability while allowing for further derivatization. This flexibility is vital for structure-activity relationship (SAR) studies, a key focus area in modern pharmaceutical R&D. Laboratories worldwide are leveraging advanced techniques like computational modeling and high-throughput screening to explore its full potential, reflecting the industry's shift toward AI-driven drug discovery.

Environmental and green chemistry considerations are also shaping research around CAS No. 64204-56-4. With sustainability becoming a priority, scientists are investigating eco-friendly synthesis routes for this compound. This aligns with broader trends in green pharmaceuticals, where reducing waste and energy consumption during production is paramount—a topic frequently searched in academic and industrial circles.

Analytical characterization of N-(4-methylcyclohexyl)-2-(piperazin-1-yl)acetamide typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical aspect given the compound's potential therapeutic applications. The rise of quality-by-design (QbD) principles in pharma further underscores the importance of such rigorous analytical protocols.

In conclusion, CAS No. 64204-56-4 represents a compelling case study at the intersection of medicinal chemistry and drug development. Its multifaceted applications—from CNS drug candidates to enzyme modulators—position it as a valuable asset in addressing contemporary healthcare challenges. As research continues to unravel its mechanisms, this compound may well contribute to breakthroughs in precision medicine and therapeutic innovation.